Cas no 337511-96-3 (N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID)
N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID
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- Inchi: 1S/C27H30N6O4/c1-19-8-9-20(32-14-12-30(17-22(32)26(34)35)24-6-2-4-10-28-24)16-21(19)33-15-13-31(18-23(33)27(36)37)25-7-3-5-11-29-25/h2-11,16,22-23H,12-15,17-18H2,1H3,(H,34,35)(H,36,37)
- InChI Key: IPPBMEMZZHGSPX-UHFFFAOYSA-N
- SMILES: N1(CCN(C2N=CC=CC=2)CC1C(=O)O)C1C(C)=CC=C(N2CCN(C3=NC=CC=C3)CC2C(=O)O)C=1
N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI48224-250mg |
N,N-(2,4-Toluene)bis-4-(2-pyridinyl)-2-piperazinecarboxylic acid |
337511-96-3 | 95% | 250mg |
$158.00 | 2023-12-30 | |
| A2B Chem LLC | AI48224-1g |
N,N-(2,4-Toluene)bis-4-(2-pyridinyl)-2-piperazinecarboxylic acid |
337511-96-3 | 95% | 1g |
$473.00 | 2023-12-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1278680-250mg |
N,N-(2,4-Toluene)bis-4-(2-pyridinyl)-2-piperazinecarboxylic acid |
337511-96-3 | 95% | 250mg |
¥1231.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1278680-1g |
N,N-(2,4-Toluene)bis-4-(2-pyridinyl)-2-piperazinecarboxylic acid |
337511-96-3 | 95% | 1g |
¥3700.00 | 2024-05-18 |
N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID
N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID: A Comprehensive Overview
N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID (CAS No. 337511-96-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID.
The chemical structure of N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID is composed of a piperazine ring linked to two pyridine moieties and a toluene group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The piperazine ring is known for its ability to form hydrogen bonds and interact with various biological targets, while the pyridine moieties contribute to the compound's overall hydrophobicity and electronic properties.
The synthesis of N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of 4-pyridinecarboxaldehyde with 1,3-diaminobenzene followed by the coupling with 1-benzylpiperazine. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the production of this compound, making it more accessible for further research and development.
In terms of biological activity, N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the inhibition of specific kinases and signaling pathways that are crucial for cancer cell proliferation and survival.
Recent studies have also explored the potential of N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID have been another area of focus in recent research. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. Preclinical studies have also demonstrated that N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID has low toxicity and a wide therapeutic window, which are important considerations for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest among researchers and clinicians alike.
In conclusion, N,N-(2,4-TOLUENE)BIS-4-(2-PYRIDINYL)-2-PIPERAZINECARBOXYLIC ACID (CAS No. 337511-96-3) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
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